1-Iodo-3-methyl-2-(trifluoromethyl)benzene

• Molecular Formula: C8H6F3I
• Molecular Weight: 286.03 g/mol
• IUPAC Name: 1-iodo-3-methyl-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H6F3I/c1-5-3-2-4-6(12)7(5)8(9,10)11/h2-4H,1H3
• InChI Key: HCLHQKWSMPFJNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)I)C(F)(F)F

Description

1-Iodo-3-methyl-2-(trifluoromethyl)benzene is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: an iodine atom at position 1, a methyl group at position 3, and a trifluoromethyl (-CF₃) group at position 2. This unique arrangement of substituents imparts specific electronic and steric properties, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals.

Key structural analogs include:

• 1-Iodo-3-(trifluoromethyl)benzene (CAS 401-81-0): Lacks the methyl group at position 3 but shares the iodine and trifluoromethyl substituents .
• 1-Iodo-2-methoxy-4-(trifluoromethyl)benzene (CAS 1261752-45-7): Replaces the methyl group with a methoxy (-OCH₃) group and shifts substituent positions .
• 1-Iodo-3,5-bis(trifluoromethyl)benzene (CAS 328-73-4): Contains two trifluoromethyl groups, enhancing electron-withdrawing effects .

Comparison with Similar Compounds

Structural and Electronic Effects

The trifluoromethyl group is a strong electron-withdrawing substituent, which deactivates the aromatic ring and directs electrophilic substitution to specific positions.

Table 1: Structural Comparison of Selected Compounds

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
1-Iodo-3-methyl-2-(trifluoromethyl)benzene	I (1), -CF₃ (2), -CH₃ (3)	C₈H₆F₃I	~286.04*	High steric hindrance, moderate deactivation
1-Iodo-3-(trifluoromethyl)benzene	I (1), -CF₃ (3)	C₇H₄F₃I	272.01	Lower steric hindrance, strong deactivation
1-Iodo-2-methoxy-4-(trifluoromethyl)benzene	I (1), -CF₃ (4), -OCH₃ (2)	C₈H₆F₃IO	302.03	Electron-donating methoxy group alters reactivity
1-Iodo-3,5-bis(trifluoromethyl)benzene	I (1), -CF₃ (3,5)	C₈H₃F₆I	340.01	Enhanced electron withdrawal, lower solubility

*Estimated based on analogous structures.

Physical Properties

While direct data on the target compound’s melting point (mp) or boiling point (bp) are unavailable, analogs provide insights:

• 1-Iodo-3-(trifluoromethyl)benzene : Molecular weight 272.01, bp ~355 K (82°C at 0.033 atm) .
• 4-Iodo-3-trifluoromethylnitrobenzene : mp 33–35°C, bp 210–212°C .
• 1-Iodo-2-methoxy-4-(trifluoromethyl)benzene : Molecular weight 302.03, likely higher bp due to methoxy group .

The methyl group in the target compound is expected to increase hydrophobicity and slightly elevate bp compared to non-methylated analogs.